Cas no 917391-24-3 (BENZENE, 2-BROMO-5-FLUORO-1-NITRO-3-(TRIFLUOROMETHYL)-)

2-Bromo-5-fluoro-1-nitro-3-(trifluoromethyl)benzene is a halogenated nitroaromatic compound featuring bromo, fluoro, nitro, and trifluoromethyl functional groups. Its highly substituted benzene ring structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple electron-withdrawing groups enhances its reactivity in nucleophilic aromatic substitution and cross-coupling reactions. The trifluoromethyl group contributes to increased lipophilicity, which can improve bioavailability in drug design. This compound is particularly useful in constructing complex molecules requiring precise regiochemical control. Proper handling is essential due to potential hazards associated with halogenated and nitroaromatic compounds. Its stability under controlled conditions ensures reliable performance in synthetic applications.

BENZENE, 2-BROMO-5-FLUORO-1-NITRO-3-(TRIFLUOROMETHYL)- structure

917391-24-3 structure

Product Name:BENZENE, 2-BROMO-5-FLUORO-1-NITRO-3-(TRIFLUOROMETHYL)-

CAS No:917391-24-3

MF:C₇H₂BrF₄NO₂

MW:287.993895053864

CID:3370679

PubChem ID:12002893

Update Time:2025-06-07

BENZENE, 2-BROMO-5-FLUORO-1-NITRO-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

- BENZENE, 2-BROMO-5-FLUORO-1-NITRO-3-(TRIFLUOROMETHYL)-
- BABOYRMVACTQGM-UHFFFAOYSA-N
- SCHEMBL1505922
- 2-Bromo-5-fluoro-1-nitro-3-trifluoromethyl-benzene
- 917391-24-3
- 2-bromo-5-fluoro-1-nitro-3-(trifluoromethyl)benzene
- PZGKMNCCSGLNFE-UHFFFAOYSA-N
- Inchi： 1S/C7H2BrF4NO2/c8-6-4(7(10,11)12)1-3(9)2-5(6)13(14)15/h1-2H
- InChI Key： BABOYRMVACTQGM-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=CC=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

Exact Mass: 286.92050Da
Monoisotopic Mass: 286.92050Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 45.8Å²

BENZENE, 2-BROMO-5-FLUORO-1-NITRO-3-(TRIFLUOROMETHYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1679661-250mg	2-Bromo-5-fluoro-1-nitro-3-(trifluoromethyl)benzene	917391-24-3	98%	250mg	￥34506.00	2024-04-25